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Compound of Interest

Compound Name: 3-(Bromomethyl)benzaldehyde

Cat. No.: B1337732 Get Quote

Technical Guide: 3-(Bromomethyl)benzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-(Bromomethyl)benzaldehyde, a key

reagent in organic synthesis and drug discovery. The document outlines its chemical

properties, a detailed experimental protocol for its synthesis, and relevant safety information.

Core Chemical Properties
3-(Bromomethyl)benzaldehyde is a substituted aromatic aldehyde that serves as a versatile

building block in the synthesis of more complex molecules. Its utility stems from the presence

of two reactive functional groups: an aldehyde and a bromomethyl group.
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Property Value Source(s)

Molecular Formula C₈H₇BrO [1][2][3]

Molecular Weight 199.04 g/mol [2][3]

CAS Number 82072-23-9 [1][2][3]

Appearance Solid [1]

Purity 96-97% [1]

IUPAC Name 3-(bromomethyl)benzaldehyde

Synonyms

alpha-Bromo-m-tolualdehyde,

Benzaldehyde, 3-

(bromomethyl)-

[1]

Experimental Protocol: Synthesis of 3-
(Bromomethyl)benzaldehyde
The following protocol details the synthesis of 3-(Bromomethyl)benzaldehyde via the

reduction of α-bromo-m-toluinitrile using Diisobutylaluminum hydride (DIBAL-H).[4] This method

has been reported to yield the desired product in high purity.

Materials:

α-bromo-m-toluinitrile (5 g, 25.51 mmol)

Toluene

Diisobutylaluminum hydride (DIBAL-H) (35.96 ml, 35.96 mmol, 1 M in Hexanes)

Chloroform (CHCl₃)

10% Hydrochloric acid (HCl)

Distilled water

Sodium sulfate (Na₂SO₄)
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Ice-cold hexanes

Procedure:

Dissolve α-bromo-m-toluinitrile (5 g, 25.51 mmol) in toluene in a suitable reaction vessel.

Cool the solution to 0°C under an argon atmosphere.

Add Diisobutylaluminum hydride (35.96 ml, 35.96 mmol, 1 M in Hexanes) dropwise to the

solution. The solution will turn from a white opaque suspension to a clear yellow solution.

Allow the reaction to stir for 2 hours at 0°C.

After 2 hours, add 66 ml of chloroform to the reaction mixture, followed by the slow addition

of 200 ml of 10% HCl.

Stir the resulting mixture for an additional hour.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer with distilled water.

Dry the organic layer over sodium sulfate (Na₂SO₄) and concentrate in vacuo to yield a clear

oil.

The oil should crystallize overnight.

Filter the white crystals and wash with ice-cold hexanes.

Allow the crystals to dry to yield the final product, 3-(Bromomethyl)benzaldehyde.

This procedure has been reported to yield the product in 94% yield (4.77 g).[4]

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 3-
(Bromomethyl)benzaldehyde from α-bromo-m-toluinitrile.
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Reaction Setup Reduction Reaction Workup & Purification

α-bromo-m-toluinitrile
in Toluene

Cool to 0°C
under Argon

Add DIBAL-H
dropwise

Stir for 2 hours
at 0°C

Quench with CHCl₃
and 10% HCl Separate Organic Layer Wash, Dry, and

Concentrate Crystallize and Filter 3-(Bromomethyl)benzaldehydeFinal Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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